Cas no 2171631-03-9 (4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171631-03-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5949291
• PubChem ID: 165548608
• Update Time: 2025-07-17

4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 2171631-03-9
• 4-(decahydroquinolin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1518164

• Inchi： 1S/C28H32N2O5/c31-26(32)16-24(27(33)30-15-7-9-18-8-1-6-14-25(18)30)29-28(34)35-17-23-21-12-4-2-10-19(21)20-11-3-5-13-22(20)23/h2-5,10-13,18,23-25H,1,6-9,14-17H2,(H,29,34)(H,31,32)
• InChI Key： FYZWPDJPNVYFQM-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC2CCCCC12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171631-03-9): A Comprehensive Overview

4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171631-03-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a decahydroquinoline moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

The CAS No. 2171631-03-9 compound is primarily used as a building block in the synthesis of peptides and peptidomimetics. The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids. This property makes the compound an essential tool in the development of therapeutic peptides and small molecule drugs.

Recent studies have highlighted the potential of 4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, specifically by inhibiting key viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry in 2021, researchers explored the use of CAS No. 2171631-03-9 derivatives as inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is often associated with various diseases, including cancer and neurodegenerative disorders. The study demonstrated that these derivatives could effectively disrupt specific PPIs, thereby offering a new approach to drug discovery for these conditions.

The decahydroquinoline moiety present in 4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid has also been investigated for its pharmacological properties. Research has shown that this moiety can enhance the lipophilicity and cell permeability of molecules, which is crucial for their bioavailability and efficacy. Additionally, the decahydroquinoline structure has been linked to anti-inflammatory and antioxidant activities, further expanding the potential therapeutic applications of this compound.

The synthesis of CAS No. 2171631-03-9 involves several steps, including the formation of the decahydroquinoline ring, attachment of the Fmoc protecting group, and functionalization of the carboxylic acid moiety. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. For example, a recent paper in Organic Letters described a novel catalytic approach that significantly reduced reaction times and waste generation.

In terms of safety and handling, it is important to note that while 4-(decahydroquinolin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation, and storing the compound in a cool, dry place away from incompatible materials.

The future prospects for CAS No. 2171631-03-9 are promising. Ongoing research is focused on optimizing its structure for specific therapeutic targets and developing more efficient synthetic methods. Additionally, there is growing interest in exploring its potential as a scaffold for drug delivery systems, where its unique properties could be leveraged to enhance drug stability and target specificity.

In conclusion, 4-(decahydroquinolin-1-yl)-3-{(9H-fluoren-9-yloxycarbonyl)amino}-4-oxybutyric acid (CAS No. 2171631-03-9) represents a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.